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molecular formula C14H20BrNOSi B8155805 5-bromo-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1H-indole

5-bromo-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1H-indole

Cat. No. B8155805
M. Wt: 326.30 g/mol
InChI Key: SQRZSFZJSFACHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07846959B2

Procedure details

To a suspension of sodium hydride (0.27 g, 6.6 mmol) in tetrahydrofuran (10 mL) at 0° C. was added 5-bromoindole (1.0 g, 5.1 mmol). The reaction was stirred for 30 min at room temperature, then cooled to 0° C. and 2-(trimethylsilyl)ethoxymethyl chloride (1.0 mL, 5.6 mmol) was added. The solution was stirred for 2 h at room temperature. The reaction mixture was poured into saturated aqueous ammonium chloride solution and diluted with ether. The layers were separated and the aqueous layer was extracted (2×100 mL ether). The combined organic layers were washed with brine, dried (magnesium sulfate), filtered and concentrated in vacuo. Column chromatography (silica gel, 20:1 hexanes/ethyl acetate) gave 1.1 g (66%) of 5-bromo-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1H-indole. 1H NMR (400 MHz, CDCl3): 7.81 (d, 1H), 7.42 (d, 1H), 7.38 (dd, 1H), 7.23 (d, 1H), 6.52 (dd, 1H), 5.51 (s, 2H), 3.60 (m, 2H), 0.93 (m, 2H), 0.00 (s, 9H); MS (EI) for C14H20NOSiBr: 209 (M-OCH2CH2Si(CH3)3).
Name
sodium hydride
Quantity
0.27 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step One
Name
5-bromoindole
Quantity
1 g
Type
reactant
Reaction Step Two
Name
2-(trimethylsilyl)ethoxymethyl chloride
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
[Compound]
Name
hexanes ethyl acetate
Name
5-bromo-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1H-indole
Yield
66%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[Br:3][C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[NH:9][CH:8]=[CH:7]2.[CH3:13][Si:14]([CH3:21])([CH3:20])[CH2:15][CH2:16][O:17][CH2:18]Cl.[Cl-].[NH4+]>O1CCCC1.CCOCC>[Br:3][C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[N:9]([CH2:18][O:17][CH2:16][CH2:15][Si:14]([CH3:21])([CH3:20])[CH3:13])[CH:8]=[CH:7]2 |f:0.1,4.5|

Inputs

Step One
Name
sodium hydride
Quantity
0.27 g
Type
reactant
Smiles
[H-].[Na+]
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
5-bromoindole
Quantity
1 g
Type
reactant
Smiles
BrC=1C=C2C=CNC2=CC1
Step Three
Name
2-(trimethylsilyl)ethoxymethyl chloride
Quantity
1 mL
Type
reactant
Smiles
C[Si](CCOCCl)(C)C
Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Five
Name
ether
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred for 30 min at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to 0° C.
STIRRING
Type
STIRRING
Details
The solution was stirred for 2 h at room temperature
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The layers were separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted (2×100 mL ether)
WASH
Type
WASH
Details
The combined organic layers were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (magnesium sulfate)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
[Compound]
Name
hexanes ethyl acetate
Type
product
Smiles
Name
5-bromo-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1H-indole
Type
product
Smiles
BrC=1C=C2C=CN(C2=CC1)COCC[Si](C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.1 g
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 66.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.